molecular formula C27H26N4O2S B2713050 4-({[2-(2,4-DIMETHYLPHENYL)PYRAZOLO[1,5-A]PYRAZIN-4-YL]SULFANYL}METHYL)-2-(4-ETHOXYPHENYL)-5-METHYL-1,3-OXAZOLE CAS No. 1207045-61-1

4-({[2-(2,4-DIMETHYLPHENYL)PYRAZOLO[1,5-A]PYRAZIN-4-YL]SULFANYL}METHYL)-2-(4-ETHOXYPHENYL)-5-METHYL-1,3-OXAZOLE

Cat. No.: B2713050
CAS No.: 1207045-61-1
M. Wt: 470.59
InChI Key: UULPNZAEZQOKBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-({[2-(2,4-DIMETHYLPHENYL)PYRAZOLO[1,5-A]PYRAZIN-4-YL]SULFANYL}METHYL)-2-(4-ETHOXYPHENYL)-5-METHYL-1,3-OXAZOLE is a useful research compound. Its molecular formula is C27H26N4O2S and its molecular weight is 470.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 4-({[2-(2,4-dimethylphenyl)pyrazo[1,5-a]pyrazin-4-yl]sulfanyl}methyl)-2-(4-ethoxyphenyl)-5-methyl-1,3-oxazole is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

  • Molecular Formula : C25H24N4OS
  • Molecular Weight : 460.55 g/mol
  • CAS Number : 1207035-25-3

The biological activity of this compound is primarily attributed to its interaction with various biological targets:

  • Cyclin-Dependent Kinase 2 (CDK2) Inhibition :
    • The compound has been identified as a potential inhibitor of CDK2, which plays a critical role in cell cycle regulation. Inhibition of CDK2 can lead to apoptosis in cancer cells, making it a target for cancer therapy .
  • Antioxidant Activity :
    • Related compounds have demonstrated significant antioxidant properties, which are essential for protecting cells from oxidative stress. This activity is often evaluated using assays such as DPPH radical scavenging .
  • Antimicrobial Activity :
    • Preliminary studies indicate that derivatives of this compound exhibit antimicrobial properties against various bacterial and fungal strains. The minimum inhibitory concentration (MIC) was determined in studies comparing these compounds with standard antibiotics .

Biological Activity Overview

Activity Type Description Reference
CDK2 InhibitionInduces apoptosis in cancer cell lines
AntioxidantScavenges free radicals; protects against oxidative damage
AntimicrobialEffective against several pathogens; MIC determined

Case Study 1: CDK2 Inhibition

A study conducted by researchers involved synthesizing various pyrazolo[1,5-a]pyrazine derivatives, including the target compound. The results indicated that the compound effectively inhibited CDK2 activity in vitro, leading to reduced proliferation of MCF-7 breast cancer cells. This suggests potential applications in cancer treatment .

Case Study 2: Antioxidant Properties

In another investigation, the antioxidant capacity of the compound was assessed using DPPH and ABTS assays. The results showed that the compound exhibited a significant reduction in free radical activity compared to control groups, highlighting its potential as a therapeutic agent for oxidative stress-related diseases .

Case Study 3: Antimicrobial Efficacy

Research evaluating the antimicrobial effects of this compound revealed that it had notable activity against both Gram-positive and Gram-negative bacteria. The study utilized standard broth microdilution methods to determine MIC values, which were comparable to those of conventional antibiotics .

Pharmacokinetics and Toxicology

Preliminary pharmacokinetic studies suggest that related compounds possess favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In silico analysis indicates low toxicity levels and good bioavailability, making them suitable candidates for further development in clinical settings .

Properties

IUPAC Name

4-[[2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylmethyl]-2-(4-ethoxyphenyl)-5-methyl-1,3-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H26N4O2S/c1-5-32-21-9-7-20(8-10-21)26-29-24(19(4)33-26)16-34-27-25-15-23(30-31(25)13-12-28-27)22-11-6-17(2)14-18(22)3/h6-15H,5,16H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UULPNZAEZQOKBG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C2=NC(=C(O2)C)CSC3=NC=CN4C3=CC(=N4)C5=C(C=C(C=C5)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H26N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

470.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.